
2-Chloro-3-(chloromethyl)pyridine CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-3-(chloromethyl)pyridine

CAS No.: 89581-84-0

Cat. No.: B3023964

Get Quote

An In-Depth Technical Guide to 2-Chloro-3-(chloromethyl)pyridine

Part 1: Executive Summary & Core Identity
2-Chloro-3-(chloromethyl)pyridine is a specialized heterocyclic building block critical to

modern medicinal chemistry, particularly in the synthesis of allosteric hemoglobin modulators.

Unlike its more common isomer (the 5-chloromethyl derivative used in neonicotinoid

pesticides), the 3-chloromethyl isomer is a high-value intermediate for Voxelotor (Oxbryta), a

breakthrough therapy for Sickle Cell Disease (SCD).

This compound is characterized by a "privileged scaffold"—a pyridine ring substituted with a

chlorine atom at the C2 position and a reactive chloromethyl electrophile at the C3 position.

This specific substitution pattern imparts unique electronic properties, making the benzylic

chloride highly reactive toward nucleophiles while the 2-chloro group remains available for

subsequent metal-catalyzed cross-coupling or nucleophilic aromatic substitution.
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Property Specification

Chemical Name 2-Chloro-3-(chloromethyl)pyridine

CAS Number (Free Base) 89581-84-0

CAS Number (HCl Salt) 106651-82-5

Molecular Formula C₆H₅Cl₂N (Free Base) / C₆H₆Cl₃N (HCl Salt)

Molecular Weight
162.02 g/mol (Free Base) / 198.48 g/mol (HCl

Salt)

Appearance
Yellow to brown oil (Free Base) or off-white solid

(HCl Salt)

Solubility
Soluble in DCM, Toluene, THF; reacts with

water/alcohols.[1][2][3][4]

SMILES ClCC1=CC=CN=C1Cl

Part 2: Synthesis & Manufacturing Protocols
The synthesis of 2-chloro-3-(chloromethyl)pyridine is typically performed via the

deoxychlorination of its alcohol precursor. This process must be controlled to prevent self-

alkylation, a common degradation pathway for electron-deficient benzyl-type halides.

Primary Synthetic Route: Deoxychlorination
Precursor: (2-Chloropyridin-3-yl)methanol (CAS: 42330-59-6) Reagent: Thionyl Chloride

(SOCl₂) Solvent: Dichloromethane (DCM) or Toluene[5]

Protocol (Validated for Voxelotor Intermediate):

Charge: Dissolve 1.0 equivalent of (2-chloropyridin-3-yl)methanol in anhydrous DCM (10

volumes).

Addition: Cool the solution to 0–5°C. Add 1.2–1.5 equivalents of Thionyl Chloride dropwise,

maintaining the temperature below 10°C to control the exotherm and HCl gas evolution.
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Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

Monitor conversion via HPLC or TLC (Note: The chloride is unstable on silica; use

neutralized plates or rapid elution).

Workup (Critical):

Method A (Isolation as HCl Salt): Concentrate the reaction mixture under reduced

pressure to remove excess SOCl₂ and solvent. Azeotrope with toluene (3x) to remove

residual acid. The product is obtained as the hydrochloride salt (CAS 106651-82-5), which

is significantly more stable than the free base.

Method B (Free Base Usage): If the free base is required, neutralize the residue with cold

saturated NaHCO₃, extract rapidly into DCM, dry over MgSO₄, and use immediately.

Storage of the free base is not recommended due to dimerization.

Visual Synthesis Pathway
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Caption: Synthesis of 2-chloro-3-(chloromethyl)pyridine via deoxychlorination using Thionyl

Chloride.

Part 3: Reactivity & Pharmaceutical Applications
Mechanism of Action in Drug Synthesis
The chloromethyl group at the C3 position acts as a potent electrophile. The adjacent nitrogen

atom (even with the 2-chloro substituent) exerts an electron-withdrawing inductive effect (-I),

making the benzylic carbon highly susceptible to nucleophilic attack (S_N2).

However, the 2-chloro substituent is crucial for stability. In 3-(chloromethyl)pyridine (without the

2-chloro), the pyridine nitrogen is nucleophilic enough to attack the chloromethyl group of
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another molecule, leading to rapid polymerization (self-quaternization). The 2-chloro group

sterically and electronically suppresses this, though the free base still degrades over time.

Case Study: Voxelotor (Oxbryta)
Voxelotor is an aldehyde-based drug that binds to hemoglobin S to prevent polymerization. 2-
Chloro-3-(chloromethyl)pyridine is the key "linker" fragment.

Reaction: O-Alkylation (Williamson Ether Synthesis).

Process: The chloromethyl pyridine reacts with a phenolic hydroxyl group on a

hydroxybenzaldehyde derivative.

Significance: This step installs the pyridine ring, which is positioned to interact with the

hemoglobin surface, while the aldehyde group (on the other fragment) forms a reversible

Schiff base with the N-terminal valine of the hemoglobin α-chain.

Reactivity & Instability Diagram

Competing Pathways
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Caption: The electrophilic chloromethyl group allows for drug synthesis but poses a risk of self-

alkylation if stored as a free base.

Part 4: Handling, Stability & Safety
Critical Stability Warning
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Free Base: Thermally unstable. It can undergo intermolecular N-alkylation (self-

quaternization) to form insoluble pyridinium salts, appearing as a dark tar.

Hydrochloride Salt: The protonation of the pyridine nitrogen eliminates its nucleophilicity,

preventing self-alkylation. Always store as the HCl salt.

Storage Protocols
Temperature: Store at 2–8°C (Refrigerated) or -20°C for long term.

Atmosphere: Hygroscopic; store under Nitrogen or Argon. Moisture converts the chloride

back to the alcohol or hydrolyzes it to the ether.

Container: Amber glass to prevent light-induced radical degradation.

Safety Profile
Hazards: Corrosive (Causes severe skin burns and eye damage - H314).

Toxicity: Alkylating agent. Potential mutagen. Handle in a chemical fume hood with double

nitrile gloves.

First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 (if available)

or copious water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3023964/docs#2-chloro-3-chloromethyl-pyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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